Cas no 2320375-33-3 (3,3-dimethyl-1-{3-(1-methyl-1H-imidazol-2-yl)sulfonylazetidin-1-yl}butan-1-one)

• Product Name: 3,3-dimethyl-1-{3-(1-methyl-1H-imidazol-2-yl)sulfonylazetidin-1-yl}butan-1-one
• CAS No: 2320375-33-3
• MF: C₁₃H₂₁N₃O₃S
• MW: 299.389141798019
• CID: 5993829
• PubChem ID: 121152374
• Update Time: 2025-06-11

3,3-dimethyl-1-{3-(1-methyl-1H-imidazol-2-yl)sulfonylazetidin-1-yl}butan-1-one Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethyl-1-{3-(1-methyl-1H-imidazol-2-yl)sulfonylazetidin-1-yl}butan-1-one
• F6471-9008
• AKOS032693653
• 3,3-dimethyl-1-{3-[(1-methyl-1H-imidazol-2-yl)sulfonyl]azetidin-1-yl}butan-1-one
• 3,3-dimethyl-1-[3-(1-methylimidazol-2-yl)sulfonylazetidin-1-yl]butan-1-one
• 3,3-dimethyl-1-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)butan-1-one
• 2320375-33-3

• Inchi： 1S/C13H21N3O3S/c1-13(2,3)7-11(17)16-8-10(9-16)20(18,19)12-14-5-6-15(12)4/h5-6,10H,7-9H2,1-4H3
• InChI Key： DKPWYPZVIHMZKQ-UHFFFAOYSA-N
• SMILES： S(C1=NC=CN1C)(C1CN(C(CC(C)(C)C)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 299.13036271g/mol
• Monoisotopic Mass: 299.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 80.6Ų

Additional information on 3,3-dimethyl-1-{3-(1-methyl-1H-imidazol-2-yl)sulfonylazetidin-1-yl}butan-1-one

Introduction to 3,3-dimethyl-1-{3-(1-methyl-1H-imidazol-2-yl)sulfonylazetidin-1-yl}butan-1-one (CAS No. 2320375-33-3)

3,3-dimethyl-1-{3-(1-methyl-1H-imidazol-2-yl)sulfonylazetidin-1-yl}butan-1-one, with the CAS number 2320375-33-3, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a sulfonylazetidine moiety and a 1-methylimidazole group, making it a promising candidate for various therapeutic applications.

The molecular structure of 3,3-dimethyl-1-{3-(1-methyl-1H-imidazol-2-yl)sulfonylazetidin-1-yl}butan-1-one is composed of a butanone backbone with two methyl groups at the 3-position, a sulfonylazetidine ring, and an imidazole moiety. The presence of these functional groups imparts specific chemical and biological properties that are crucial for its potential therapeutic effects. The sulfonyl group, in particular, is known for its ability to enhance the stability and bioavailability of the compound, while the imidazole moiety is often associated with biological activity, such as anti-inflammatory and antifungal properties.

Recent studies have highlighted the potential of 3,3-dimethyl-1-{3-(1-methyl-1H-imidazol-2-yl)sulfonylazetidin-1-yl}butan-1-one in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. In vitro and in vivo experiments have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the development of new anti-inflammatory drugs.

Additionally, research has explored the potential of 3,3-dimethyl-1-{3-(1-methyl-1H-imidazol-2-yl)sulfonylazetidin-1-yl}butan-1-one in neurodegenerative disorders. Studies have demonstrated that this compound can cross the blood-brain barrier and exhibit neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings suggest that it could be a valuable therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 3,3-dimethyl-1-{3-(1-methyl-1H-imidazol-2-yl)sulfonylazetidin-1-yl}butan-1-one have also been extensively studied. Its high oral bioavailability and favorable metabolic stability make it an attractive candidate for drug development. Preclinical studies have shown that this compound has a long half-life and low clearance rate, which are desirable characteristics for a therapeutic agent.

In terms of safety, preliminary toxicological assessments have indicated that 3,3-dimethyl-1-{3-(1-methyl-1H-imidazol-2-yl)sulfonylazetidin-1-y l}butan - 1 - one has a favorable safety profile. It has been found to be well-tolerated at therapeutic doses with minimal side effects. However, further long-term studies are necessary to fully evaluate its safety and efficacy in human subjects.

The synthesis of 3,3-dimethyl - 1 - { 3 - ( 1 - methyl - 1 H - imidazol - 2 - yl ) sulfonyl azetidine - 1 - yl } butan - 1 - one involves several steps, including the formation of the sulfonylazetidine ring and the attachment of the imidazole moiety. Various synthetic routes have been developed to optimize yield and purity, making it feasible for large-scale production.

In conclusion, 3,3-dimethyl - 1 - { 3 - ( 1 - methyl - 1 H - imidazol - 2 - yl ) sulfonyl azetidine - 1 - yl } butan - 1 - one (CAS No. 2320375 - 375) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an exciting candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing treatments for various diseases.